Hexamethylene diisocyanate

• CAS No.: 822-06-0
• Product Name: Hexamethylene diisocyanate
• Molecular Formula: C8H12N2O2; OCN-(CH2)6-NCO; C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 1,6-diisocyanatohexane
• Standard InChI: InChI=1S/C8H12N2O2/c11-7-9-5-3-1-2-4-6-10-8-12/h1-6H2
• Standard InChIKey: RRAMGCGOFNQTLD-UHFFFAOYSA-N
• SMILES: C(CCCN=C=O)CCN=C=O
• Canonical SMILES: C(CCCN=C=O)CCN=C=O
• Boiling Point: 491 °F at 760 mm Hg (NTP, 1992); 255.0 °C; 213 °C (415 °F); 255 °C; 415°F
• Colorform: Liquid; Clear, colorless to slightly yellow liquid; Oil
• Density: 1.0528 at 68 °F (NTP, 1992); 1.04 at 25 °C/15.5 °C; Relative density (water = 1): 1.05; 1.0528; (77°F): 1.04
• Flash Point: 284 °F (NTP, 1992); 140 °C o.c.; 284°F
• Melting Point: -67 °F (NTP, 1992); -67.0 °C; -67 °C (-89 °F); -67 °C; -89°F
• Physical Description: Hexamethylene diisocyanate appears as a colorless crystalline solid. Toxic by ingestion and is strongly irritating to skin and eyes. It is used to make nylon.; Liquid; CLEAR COLOURLESS LIQUID WITH PUNGENT ODOUR.; Clear, colorless to slightly yellow liquid with a sharp, pungent odor.
• Description: Hexamethylene diisocyanate is a pale yellow liquid with a strong odor. It is an industrial chemical that is not known to occur naturally. It is also commonly known as HDI, 1,6-hexamethylene diisocyanate, 1,6-diisocyanatohexane, Mondur HX, and Desmodur H. Hexamethylene diisocyanate is mainly used to make polyurethane foams and coatings. It is also used as a hardener in automobile and airplane paints.; Hexamethylene diisocyanate appears as a colorless crystalline solid. Toxic by ingestion and is strongly irritating to skin and eyes. It is used to make nylon.; Hexamethylene diisocyanate is a diisocyanate compound with the two isocyanates linked by a hexane-1,6-diyl group. It has a role as a hapten and an allergen.
• Solubility: Reacts with water (NTP, 1992); Solubility in water: reaction; Low (Reacts)
• Synonyms: 1,6-diisocyanatohexane; 1,6-hexamethylene diisocyanate; 1,6-hexane diisocyanate; HDI cpd; hexamethylene diisocyanate
• Vapor Density: 5.81 (Air = 1); Relative vapor density (air = 1): 5.8
• Vapor Pressure: 0.05 mm Hg at 75 °F (NTP, 1992); 0.05 mm Hg at 25 °C (77 °F); Vapor pressure, Pa at 25 °C: 7; 0.5 mmHg; (77°F): 0.05 mmHg
• PubChem Compound: 13192
• Last Modified: Nov 11 2021